ethyl 2-{[(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “ethyl 2-{[(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” is a chemical compound with the linear formula C21H22N2O4S2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The compound has a molecular weight of 430.548 and its MDL number is MFCD01817580 . More detailed structural analysis or 3D molecular structure is not provided in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, density, and toxicity information are not provided in the search results .Scientific Research Applications
Synthesis and Antimicrobial Activity : Ethyl 2-{[(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and related compounds have been synthesized through various chemical reactions involving intermediates like ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. These compounds, after undergoing further chemical modifications, have shown promising antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Narayana et al., 2006). Additionally, certain derivatives have been screened for anti-inflammatory activity, showcasing their potential in therapeutic applications beyond antimicrobial uses.
Reactivity and Structural Transformations : The compound's reactivity has been explored in various chemical contexts, illustrating its versatility as a chemical intermediate. For instance, reactions with primary amines have led to the formation of novel compounds, with their structures confirmed through X-ray analysis. These studies highlight the compound's utility in synthesizing structurally diverse and potentially bioactive derivatives (Shipilovskikh et al., 2014).
Anticancer Research : In the realm of anticancer research, derivatives of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have been synthesized and evaluated for their in vitro and in vivo anticancer activities, particularly against breast cancer cell lines. Some compounds have demonstrated significant antiproliferative potential and have been shown to induce apoptosis in cancer cells, suggesting their potential as leads for developing new anticancer agents (Gad et al., 2020).
Chemical Transformations and New Compound Synthesis : The chemical reactivity of related compounds has been utilized to create a range of derivatives with potential biological activities. Through strategic chemical transformations, new compounds have been synthesized, some of which possess unique structural features and have been evaluated for their biological activities, including antimicrobial properties (Spoorthy et al., 2021).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[[2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4S2/c1-2-27-21(26)18-12-7-3-5-9-14(12)29-20(18)23-17(24)11-16-19(25)22-13-8-4-6-10-15(13)28-16/h4,6,8,10,16H,2-3,5,7,9,11H2,1H3,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQGSBQLWMPEJMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CC3C(=O)NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.